Cas no 2103-90-4 (4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one)

4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one is a heterocyclic compound featuring a thiazolone core substituted with a 4-methylphenyl group. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The compound exhibits potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its aromatic and heterocyclic moieties contribute to stability and reactivity, facilitating further functionalization. The presence of the methyl group enhances lipophilicity, which can be advantageous in optimizing pharmacokinetic properties. This compound is suitable for applications requiring precise molecular scaffolds in medicinal chemistry and material science.
4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one structure
2103-90-4 structure
Product Name:4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one
CAS No:2103-90-4
MF:C10H9NOS
MW:191.249561071396
MDL:MFCD07658192
CID:249653
PubChem ID:5305422
Update Time:2025-05-20

4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Thiazolone,4-(4-methylphenyl)-
    • 4-p-tolylthiazol-2-ol
    • 2-Thiazolol,4-p-tolyl- (6CI,7CI,8CI)
    • 4-(4-Methylphenyl)-2(3H)-thiazolone
    • 4-FLUORO-2-METHOXYBENZOICACIDMETHYLESTER
    • FT-0752002
    • 2103-90-4
    • 4-p-tolyl-3h-thiazol-2-one
    • 2(3H)-Thiazolone, 4-(4-methylphenyl)-
    • MFCD07658192
    • SCHEMBL16414517
    • EN300-59190
    • Z409413362
    • LS-07849
    • FKFCXWOMNWZZQG-UHFFFAOYSA-N
    • 4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one
    • 4-(p-Tolyl)thiazol-2-ol
    • 4-(4-methylphenyl)-3H-1, 3-thiazol-2-one
    • 4-(4-methylphenyl)-1,3-thiazol-2(3H)-one
    • 4-(4-methylphenyl)-3H-1,3-thiazol-2-one
    • CAA10390
    • CS-0216763
    • AKOS003389126
    • MDL: MFCD07658192
    • Inchi: 1S/C10H9NOS/c1-7-2-4-8(5-3-7)9-6-13-10(12)11-9/h2-6H,1H3,(H,11,12)
    • InChI Key: FKFCXWOMNWZZQG-UHFFFAOYSA-N
    • SMILES: S1C(NC(=C1)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 191.04057
  • Monoisotopic Mass: 191.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.254
  • PSA: 29.1

4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one Pricemore >>

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Additional information on 4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one

Comprehensive Overview of 4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one (CAS No. 2103-90-4)

4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one (CAS No. 2103-90-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its thiazolone core and 4-methylphenyl substituent, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical formulations, and advanced material development.

The structural motif of 4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one is particularly intriguing due to its bioactive potential. Recent studies highlight its role as a precursor for designing antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for novel therapeutic solutions. Its CAS No. 2103-90-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound’s stability and solubility profile make it a candidate for green chemistry initiatives, addressing sustainability concerns in chemical synthesis.

From an industrial perspective, 4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one is utilized in the production of specialty chemicals and functional materials. Its incorporation into polymeric matrices has shown promise in enhancing material durability and performance, a topic of high interest in sectors like electronics and coatings. The compound’s synthetic versatility is further underscored by its compatibility with modern catalytic methods, reducing reliance on hazardous reagents.

Emerging trends in AI-driven drug discovery have also brought CAS No. 2103-90-4 into focus. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches addresses key user queries about structure-activity relationships and molecular docking. Furthermore, the compound’s patent landscape reveals ongoing innovations, particularly in photovoltaic materials and biodegradable polymers, resonating with eco-conscious consumers.

In summary, 4-(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-one (CAS No. 2103-90-4) represents a multifaceted chemical entity with broad applicability. Its integration into high-value applications and alignment with global research trends ensure its continued relevance. As scientific advancements unfold, this compound is poised to play a pivotal role in addressing contemporary challenges across diverse industries.

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